4-(3-benzyl-4-oxo-1,3-thiazolidin-2-yl)-N-butylbenzamide

• Molecular Formula: C21H24N2O2S
• Molecular Weight: 368.5 g/mol
• IUPAC Name: 4-(3-benzyl-4-oxo-1,3-thiazolidin-2-yl)-N-butylbenzamide
• InChI: InChI=1S/C21H24N2O2S/c1-2-3-13-22-20(25)17-9-11-18(12-10-17)21-23(19(24)15-26-21)14-16-7-5-4-6-8-16/h4-12,21H,2-3,13-15H2,1H3,(H,22,25)
• InChI Key: KXFPWSVWICJPSI-UHFFFAOYSA-N
• SMILES: CCCCNC(=O)C1=CC=C(C=C1)C2N(C(=O)CS2)CC3=CC=CC=C3

Description

4-(3-benzyl-4-oxo-1,3-thiazolidin-2-yl)-N-butylbenzamide, also known as PPARγ agonist, is a chemical compound that has been extensively studied for its potential therapeutic benefits. It belongs to the class of thiazolidinediones and has been shown to have a wide range of biological activities, including anti-inflammatory, anti-cancer, and anti-diabetic effects.

Mechanism of Action

The mechanism of action of 4-(3-benzyl-4-oxo-1,3-thiazolidin-2-yl)-N-butylbenzamide involves its activation of the peroxisome proliferator-activated receptor gamma (4-(3-benzyl-4-oxo-1,3-thiazolidin-2-yl)-N-butylbenzamideγ). 4-(3-benzyl-4-oxo-1,3-thiazolidin-2-yl)-N-butylbenzamideγ is a nuclear receptor that plays a crucial role in the regulation of glucose and lipid metabolism, as well as inflammation. Activation of 4-(3-benzyl-4-oxo-1,3-thiazolidin-2-yl)-N-butylbenzamideγ leads to the upregulation of genes involved in glucose uptake and metabolism, as well as the downregulation of genes involved in inflammation.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-(3-benzyl-4-oxo-1,3-thiazolidin-2-yl)-N-butylbenzamide are extensive. It has been shown to reduce the levels of pro-inflammatory cytokines such as TNF-α and IL-6, which are involved in the pathogenesis of various inflammatory diseases. Additionally, it has been shown to induce apoptosis in cancer cells and inhibit tumor growth. Furthermore, it has been shown to improve insulin sensitivity and reduce blood glucose levels, making it a potential therapeutic agent for the treatment of type 2 diabetes.

Advantages and Limitations for Lab Experiments

The advantages of using 4-(3-benzyl-4-oxo-1,3-thiazolidin-2-yl)-N-butylbenzamide in lab experiments include its well-established mechanism of action and its ability to modulate multiple biological pathways. Additionally, it has been shown to have low toxicity and good bioavailability. However, one limitation of using this compound is its potential to cause 4-(3-benzyl-4-oxo-1,3-thiazolidin-2-yl)-N-butylbenzamideγ-mediated adipogenesis, which may limit its use in certain experimental settings.

Future Directions

There are several future directions for the study of 4-(3-benzyl-4-oxo-1,3-thiazolidin-2-yl)-N-butylbenzamide. One potential area of research is the development of more potent and selective 4-(3-benzyl-4-oxo-1,3-thiazolidin-2-yl)-N-butylbenzamideγ agonists that can be used in the treatment of various diseases. Additionally, the potential use of this compound in combination with other drugs for the treatment of cancer and diabetes is an area of active research. Moreover, the role of this compound in modulating the gut microbiome and its potential use as a prebiotic agent is an area of emerging interest. Finally, the development of new synthetic methods for the production of this compound may lead to improvements in its efficiency and cost-effectiveness.
Conclusion
In conclusion, 4-(3-benzyl-4-oxo-1,3-thiazolidin-2-yl)-N-butylbenzamide is a promising compound with a wide range of biological activities. Its well-established mechanism of action and low toxicity make it a potential therapeutic agent for the treatment of various diseases. However, further research is needed to fully understand its potential benefits and limitations.

Synthesis Methods

The synthesis of 4-(3-benzyl-4-oxo-1,3-thiazolidin-2-yl)-N-butylbenzamide involves a multi-step process that includes the reaction of benzylamine with ethyl chloroacetate, followed by the condensation of the resulting product with thiourea. The final step involves the reaction of the resulting thiazolidinedione with butylamine to yield the desired product.

Scientific Research Applications

4-(3-benzyl-4-oxo-1,3-thiazolidin-2-yl)-N-butylbenzamide has been extensively studied for its potential therapeutic benefits. It has been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, it has been shown to have anti-cancer effects by inducing apoptosis in cancer cells and inhibiting tumor growth. Moreover, it has been shown to have anti-diabetic effects by improving insulin sensitivity and reducing blood glucose levels.